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Compound of Interest

Compound Name: Pravastatin

Cat. No.: B1207561 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, step-by-step safety and logistical

information for handling Pravastatin, from initial handling to final disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Pravastatin sodium may be harmful if swallowed and is suspected of causing cancer and

reproductive harm.[1][2] Therefore, adherence to strict safety protocols is crucial. The following

personal protective equipment is required to minimize exposure.

Hazard

Classification
GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed.

Carcinogenicity

(Category 2)
GHS08 Warning

H351: Suspected of

causing cancer.[1]

Reproductive Toxicity

(Category 2)
GHS08 Warning

H361: Suspected of

damaging fertility or

the unborn child.[1]
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Required Personal Protective Equipment (PPE)

Hand Protection

Eye/Face Protection

Skin and Body Protection

Experimental Workflow for Handling Pravastatin
This diagram outlines the procedural workflow for the safe handling of Pravastatin in a

laboratory setting.
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Preparation

Handling & Experimentation

Cleanup & Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Ventilated Workspace
(Fume Hood)

3. Weigh Pravastatin

4. Perform Experimental Procedures

5. Decontaminate Surfaces & Glassware

6. Dispose of Waste
(Follow Institutional Guidelines)

7. Doff PPE

8. Wash Hands Thoroughly

Click to download full resolution via product page

Procedural workflow for safely handling Pravastatin.
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Step-by-Step Handling and Storage Protocols
Safe Handling Procedures:

Ventilation: Always handle Pravastatin in a well-ventilated area. For procedures that may

generate dust or aerosols, use a certified chemical fume hood.[3]

Avoid Contact: Prevent contact with skin and eyes. Avoid breathing in dust from the

substance.[4]

Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the

laboratory area.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[3]

Protect from moisture and light.[4]

First Aid and Spill Response
Immediate and appropriate action is critical in the event of exposure or a spill.

Exposure Type First Aid Measures

Skin Contact
Immediately wash the affected area with soap

and plenty of water.[1][3]

Eye Contact

Rinse the opened eye for several minutes under

running water.[1] If contact lenses are present,

remove them.

Inhalation
Move the individual to fresh air. If breathing

becomes difficult, seek medical attention.[5]

Ingestion

If symptoms persist, consult a doctor.[1] Do not

induce vomiting unless directed by medical

personnel.[5]
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Spill Response Plan:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, cover the spill with an absorbent material like diatomite

or universal binders.[2]

Clean-Up: Sweep up the material and place it in a suitable, closed container for disposal.[3]

Avoid generating dust.

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
Proper disposal of Pravastatin and any contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Unused Product: Dispose of contents and container in accordance with local, state, and

federal regulations.[2] This should typically be handled by a licensed professional waste

disposal service.

Contaminated Materials: Items such as gloves, absorbent pads, and empty containers

should be collected in a sealed, labeled container for hazardous waste.

General Guidance: For small, residual amounts (as in a household setting), the FDA

recommends mixing the medicine with an unappealing substance like dirt, cat litter, or used

coffee grounds.[6] Place this mixture in a sealed plastic bag before disposing of it in the

trash.[6] Do not flush down the toilet unless specifically instructed to do so.[7] Always remove

or scratch out personal information from prescription labels on empty containers before

recycling or discarding them.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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